2'-Methyldaunomycin
2'-Methyldaunomycin
Brand Name:
Vulcanchem
CAS No.:
127860-18-8
VCID:
VC21145741
InChI:
InChI=1S/C28H31NO10.ClH/c1-10-21(29)22(31)11(2)38-27(10)39-16-9-28(36,12(3)30)8-14-18(16)26(35)20-19(24(14)33)23(32)13-6-5-7-15(37-4)17(13)25(20)34;/h5-7,10-11,16,21-22,27,31,33,35-36H,8-9,29H2,1-4H3;1H
SMILES:
CC1C(C(C(OC1OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)C)O)N.Cl
Molecular Formula:
C28H32ClNO10
Molecular Weight:
578 g/mol
2'-Methyldaunomycin
CAS No.: 127860-18-8
Cat. No.: VC21145741
Molecular Formula: C28H32ClNO10
Molecular Weight: 578 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127860-18-8 |
|---|---|
| Molecular Formula | C28H32ClNO10 |
| Molecular Weight | 578 g/mol |
| IUPAC Name | 9-acetyl-7-(4-amino-5-hydroxy-3,6-dimethyloxan-2-yl)oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride |
| Standard InChI | InChI=1S/C28H31NO10.ClH/c1-10-21(29)22(31)11(2)38-27(10)39-16-9-28(36,12(3)30)8-14-18(16)26(35)20-19(24(14)33)23(32)13-6-5-7-15(37-4)17(13)25(20)34;/h5-7,10-11,16,21-22,27,31,33,35-36H,8-9,29H2,1-4H3;1H |
| Standard InChI Key | LQZCEOUZGVKWCU-UHFFFAOYSA-N |
| SMILES | CC1C(C(C(OC1OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)C)O)N.Cl |
| Canonical SMILES | CC1C(C(C(OC1OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)C)O)N.Cl |
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